Silicon dioxide covered Au and Ag nanoparticles for shell-isolated nanoparticle enhanced spectroscopies in the near-infrared†
RSC Advances Pub Date: 2015-07-03 DOI: 10.1039/C5RA08969G
Abstract
The present work reports the extension of the SHINERS and SHINEF (shell-isolated nanoparticles enhanced Raman scattering, and fluorescence, respectively) effects into the near-infrared excitation, at 1064 nm and 785 nm, respectively. Plasmon enhanced effects were obtained for the SHIN Au@SiO2 and Ag@SiO2 nanoparticles. The overall SHINERS performance of both SHIN in the presence of the probe dye IR-820 is considerably lower than for the visible region of the spectra, and the conjunction to the IR-820 dye has been essential for the observation of SHINERS. The SHINEF performance for both SHIN excited at 785 nm is quite similar; this similarity is assigned to the similar values of quality factor for the two coinage metals in that region of the electromagnetic spectrum.
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Journal Nameļ¼RSC Advances
Research Products
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CAS no.: 1718-53-2
